Cas no 98008-06-1 (Fulvestrant 9-Sulfone)
Fulvestrant 9-Sulfone structure
Product Name:Fulvestrant 9-Sulfone
CAS No:98008-06-1
MF:C32H47F5O4S
MW:622.770206689835
CID:827279
PubChem ID:10461567
Update Time:2024-12-09
Fulvestrant 9-Sulfone Chemical and Physical Properties
Names and Identifiers
-
- Fulvestrant 9-Sulfone
- (7α,17β)-7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfonyl]nonyl]estra-1,3,5(10)-triene-3,17-diol (ACI)
- SCHEMBL7696190
- Estra-1,3,5(10)-triene-3,17-diol,7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfonyl]nonyl]-, (7a,17b)-
- CHEBI:183917
- UNII-55928538EN
- Fulvestrant EP Impurity B
- FULVESTRANT IMPURITY, FULVESTRANT SULFONE-(USP IMPURITY)
- Fulvestrant-9-sulfone
- FULVESTRANT IMPURITY B (EP IMPURITY)
- (7R,8R,9S,13S,14S,17S)-13-methyl-7-[9-(4,4,5,5,5-pentafluoropentylsulfonyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
- Q27261297
- 7ALPHA-(9-((4,4,5,5,5-PENTAFLUOROPENTYL)SULFONYL)NONYL)ESTRA-1,3,5(10)-TRIENE-3,17BETA-DIOL
- ESTRA-1,3,5(10)-TRIENE-3,17-DIOL,7-(9-((4,4,5,5,5-PENTAFLUOROPENTYL)SULFONYL)NONYL)-(7ALPHA,17BETA)
- (7R,8R,9S,13S,14S,17S)-13-methyl-7-[9-(4,4,5,5,5-pentaluoropentylsulonyl)nonyl]-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
- Fulvestrant sulfone
- ESTRA-1,3,5(10)-TRIENE-3,17-DIOL, 7-(9-((4,4,5,5,5-PENTAFLUOROPENTYL)SULFONYL)NONYL)-, (7.ALPHA.,17.BETA.)-
- DTXSID90243368
- DTXCID90165859
- AKOS032958199
- FULVESTRANT IMPURITY B [EP IMPURITY]
- 7.ALPHA.-(9-((4,4,5,5,5-PENTAFLUOROPENTYL)SULFONYL)NONYL)ESTRA-1,3,5(10)-TRIENE-3,17.BETA.-DIOL
- ESTRA-1,3,5(10)-TRIENE-3,17-DIOL, 7-(9-((4,4,5,5,5-PENTAFLUOROPENTYL)SULFONYL)NONYL)-, (7ALPHA,17BETA)-
- ESTRA-1,3,5(10)-TRIENE-3,17-DIOL,7-(9-((4,4,5,5,5-PENTAFLUOROPENTYL)SULFONYL)NONYL)-(7.ALPHA.,17.BETA.)
- 55928538EN
- NQYWBGDKCPOMGL-LSVBPWPTSA-N
- FULVESTRANT IMPURITY, FULVESTRANT SULFONE- [USP IMPURITY]
- (7a,17ss)-7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfonyl]nonyl]estra-1,3,5(10)-triene-3,17-diol; Fulvestrant Imp. B (EP); Fulvestrant Impurity B
- (7alpha,17beta)-7-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfonyl]nonyl]estra-1,3,5(10)-triene-3,17-diol
- 7alpha-[9-[(4,4,5,5,5-Pentafluoropentyl)sulfonyl]nonyl]estra-1,3,5(10)-triene-3,17beta-diol (Fulvestrant Sulfone)
- NS00019364
- 98008-06-1
- FULVESTRANT IMPURITY, FULVESTRANT SULFONE-[USP IMPURITY]
-
- Inchi: 1S/C32H47F5O4S/c1-30-17-15-26-25-12-11-24(38)21-23(25)20-22(29(26)27(30)13-14-28(30)39)10-7-5-3-2-4-6-8-18-42(40,41)19-9-16-31(33,34)32(35,36)37/h11-12,21-22,26-29,38-39H,2-10,13-20H2,1H3/t22-,26-,27+,28+,29-,30+/m1/s1
- InChI Key: NQYWBGDKCPOMGL-LSVBPWPTSA-N
- SMILES: C([C@@H]1CC2C=C(C=CC=2[C@H]2CC[C@@]3([C@@H](O)CC[C@H]3[C@H]12)C)O)CCCCCCCCS(=O)(=O)CCCC(F)(F)C(F)(F)F
Computed Properties
- Exact Mass: 622.31200
- Monoisotopic Mass: 622.31152196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 42
- Rotatable Bond Count: 14
- Complexity: 967
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 83Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 64-73°C
- Boiling Point: 684.7±55.0 °C at 760 mmHg
- Flash Point: 367.9±31.5 °C
- PSA: 82.98000
- LogP: 9.42950
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
Fulvestrant 9-Sulfone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20??C Freezer
Fulvestrant 9-Sulfone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F862525-5mg |
Fulvestrant 9-Sulfone |
98008-06-1 | 5mg |
$ 236.00 | 2023-09-07 | ||
| TRC | F862525-25mg |
Fulvestrant 9-Sulfone |
98008-06-1 | 25mg |
$ 1018.00 | 2023-09-07 | ||
| TRC | F862525-50mg |
Fulvestrant 9-Sulfone |
98008-06-1 | 50mg |
$ 1863.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391304-5 mg |
Fulvestrant 9-Sulfone, |
98008-06-1 | 5mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391304-5mg |
Fulvestrant 9-Sulfone, |
98008-06-1 | 5mg |
¥3234.00 | 2023-09-05 | ||
| 1PlusChem | 1P01CBT4-1mg |
Estra-1,3,5(10)-triene-3,17-diol,7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfonyl]nonyl]-, (7a,17b)- |
98008-06-1 | ≥98% | 1mg |
$111.00 | 2024-04-19 | |
| 1PlusChem | 1P01CBT4-5mg |
Estra-1,3,5(10)-triene-3,17-diol,7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfonyl]nonyl]-, (7a,17b)- |
98008-06-1 | ≥98% | 5mg |
$278.00 | 2024-04-19 | |
| 1PlusChem | 1P01CBT4-10mg |
Estra-1,3,5(10)-triene-3,17-diol,7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfonyl]nonyl]-, (7a,17b)- |
98008-06-1 | ≥98% | 10mg |
$456.00 | 2024-04-19 | |
| 1PlusChem | 1P01CBT4-25mg |
Estra-1,3,5(10)-triene-3,17-diol,7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfonyl]nonyl]-, (7a,17b)- |
98008-06-1 | ≥98% | 25mg |
$986.00 | 2024-04-19 | |
| A2B Chem LLC | AW53992-1mg |
Estra-1,3,5(10)-triene-3,17-diol,7-[9-[(4,4,5,5,5-pentafluoropentyl)sulfonyl]nonyl]-, (7a,17b)- |
98008-06-1 | ≥98% | 1mg |
$61.00 | 2024-07-18 |
Fulvestrant 9-Sulfone Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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